2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide

• IUPAC Name: 2-chloro-N-[(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C12H13ClN4OS/c1-2-17-10(15-16-12(17)19)7-14-11(18)8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3,(H,14,18)(H,16,19)
• InChI Key: QDXLPOHLYQVDNX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C12H13ClN4OS
• Molecular Weight: 296.78 g/mol

Description

2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide can induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is its potential as a novel anticancer agent. However, one limitation is that the mechanism of action is not fully understood, and further studies are needed to determine its efficacy and safety.

Future Directions

There are several future directions for research on 2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide. One area of research involves the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to determine the mechanism of action and efficacy of this compound as an anticancer agent. Finally, research is needed to determine the safety and potential side effects of this compound in vivo.

Synthesis Methods

The synthesis of 2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide has been reported in the literature using various methods. One such method involves the reaction of 2-chlorobenzoyl chloride with 4-ethyl-5-mercapto-4H-1,2,4-triazole in the presence of a base such as triethylamine. The resulting product is then treated with N-methylmorpholine to yield the final compound.

Scientific Research Applications

2-chloro-N-[(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]benzamide has been studied for its potential applications in scientific research. One area of research involves its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, and further studies are being conducted to determine its efficacy in vivo.